Cas no 1090919-27-9 ([(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate)

• Product Name: [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate
• CAS No: 1090919-27-9
• MF: C₂₃H₂₈N₄O₄
• MW: 424.492825508118
• CID: 6483552
• PubChem ID: 42898518
• Update Time: 2025-05-30

[(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl] 3-hexyl-4-oxophthalazine-1-carboxylate
• [(1-cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate
• AKOS033443415
• EN300-26689458
• 1090919-27-9
• Z15824883
• [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate

• Inchi： 1S/C23H28N4O4/c1-3-4-5-8-13-27-21(29)18-10-7-6-9-17(18)20(26-27)22(30)31-14-19(28)25-23(2,15-24)16-11-12-16/h6-7,9-10,16H,3-5,8,11-14H2,1-2H3,(H,25,28)
• InChI Key： IDJWYVBQBOWLED-UHFFFAOYSA-N
• SMILES： O=C(COC(C1C2C=CC=CC=2C(N(CCCCCC)N=1)=O)=O)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 424.21105539g/mol
• Monoisotopic Mass: 424.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 112Ų

Additional information on [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate

[(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate

The compound [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate (CAS No: 1090919-27-9) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a cyano group attached to a cyclopropylethyl moiety, a carbamoyl group, and a phthalazine ring system with specific substituents.

The phthalazine core of this compound is a key structural feature that contributes to its unique properties. Phthalazines are known for their aromaticity and stability, making them valuable in pharmaceutical and material science applications. Recent studies have highlighted the potential of phthalazine derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

The presence of the 3-hexyl group in the phthalazine ring suggests that this compound may exhibit enhanced solubility and bioavailability compared to other phthalazine derivatives. This is particularly important in pharmaceutical applications where drug delivery efficiency is critical.

The carbamoyl group attached to the cyclopropylethyl moiety adds further functional complexity to this molecule. Carbamoyl groups are known for their ability to form hydrogen bonds, which can enhance the molecule's interaction with biological targets such as enzymes or receptors.

Recent research has focused on the synthesis and characterization of similar compounds with tailored properties for specific applications. For instance, studies have explored the use of phthalazine derivatives as fluorescent sensors for metal ions and small molecules due to their ability to undergo structural changes upon binding.

In addition to its potential in pharmaceuticals and sensing technologies, this compound may also find applications in materials science. The combination of aromaticity and functional groups could make it suitable for use in organic electronics or as a precursor for advanced materials.

From a synthetic perspective, the preparation of [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity.

The latest advancements in asymmetric synthesis and catalytic methods have made it possible to synthesize complex molecules like this one with greater efficiency and selectivity. These methods are expected to play a crucial role in scaling up production for industrial applications.

In conclusion, [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate represents a promising compound with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development.